Cas no 79551-85-2 (5,8,11,14-Eicosatetraenoicacid, 19-hydroxy-, (5Z,8Z,11Z,14Z)-)

5,8,11,14-Eicosatetraenoicacid, 19-hydroxy-, (5Z,8Z,11Z,14Z)- structure

79551-85-2 structure

Product name:5,8,11,14-Eicosatetraenoicacid, 19-hydroxy-, (5Z,8Z,11Z,14Z)-

CAS No:79551-85-2

MF:C₂₀H₃₂O₃

MW:320.46628

CID:571870

PubChem ID:6439528

5,8,11,14-Eicosatetraenoicacid, 19-hydroxy-, (5Z,8Z,11Z,14Z)- Chemical and Physical Properties

Names and Identifiers

- 5,8,11,14-Eicosatetraenoicacid, 19-hydroxy-, (5Z,8Z,11Z,14Z)-
- 19-hydroxy-5,8,11,14-eicosatetraenoic acid
- 5,8,11,14-Eicosatetraenoic acid, 19-hydroxy-, (all-Z)-
- (5E,8E,11E,14E)-19-hydroxyicosa-5,8,11,14-tetraenoic acid
- 19(S)-Hydroxyeicosatetraenoic acid
- 79551-85-2
- Inchi： InChI=1S/C20H32O3/c1-19(21)17-15-13-11-9-7-5-3-2-4-6-8-10-12-14-16-18-20(22)23/h3-6,9-12,19,21H,2,7-8,13-18H2,1H3,(H,22,23)/b5-3+,6-4+,11-9+,12-10+
- InChI Key： XFUXZHQUWPFWPR-MRYWSNOQSA-N
- SMILES： CC(CCCC=CCC=CCC=CCC=CCCCC(=O)O)O

Computed Properties

Exact Mass: 320.23514488g/mol
Monoisotopic Mass: 320.23514488g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 14
Complexity: 392
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5Å²
XLogP3: 4.6

5,8,11,14-Eicosatetraenoicacid, 19-hydroxy-, (5Z,8Z,11Z,14Z)- Production Method

Synthetic Circuit 1

506-32-1

79551-85-2

79551-86-3

Reaction Conditions

1.1 Reagents: Glucose Solvents: Ethanol , Water
1.2 Reagents: Hydrochloric acid Solvents: Water

Reference

Transformation of arachidonic acid to 19-hydroxy- and 20-hydroxy-eicosatetraenoic acids using Candida bombicola

Prabhune, Asmita; Fox, Simon R.; Ratledge, Colin, Biotechnology Letters, 2002, 24(12), 1041-1044

Synthetic Circuit 2

506-32-1

79551-85-2

79551-86-3

Reaction Conditions

1.1 Reagents: Glucose Catalysts: Octadecylamine , Cytochrome P450 Solvents: Ethanol , Water ; 96 h, 28 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 12 h, 25 °C

Reference

Porous alumina membrane as a support system for Candida bombicola cells and their use in biotransformation of arachidonic acid to 19-HETE and 20-HETE

Sachin, Shah; Asmita, Prabhune; Sulabha, Kulkarni, Research Journal of BioTechnology, 2007, 2(3), 12-20